Cas no 2228921-51-3 (3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol
• CAS No: 2228921-51-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6259422
• PubChem ID: 165652715
• Update Time: 2025-05-20

3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol
• 3-[(4-methoxypyridin-2-yl)methyl]pyrrolidin-3-ol
• 2228921-51-3
• EN300-1776364

• Inchi： 1S/C11H16N2O2/c1-15-10-2-4-13-9(6-10)7-11(14)3-5-12-8-11/h2,4,6,12,14H,3,5,7-8H2,1H3
• InChI Key： HPRKFHRTSOVEBR-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C=CN=2)OC)CNCC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol

3-(4-Methoxypyridin-2-yl)methylpyrrolidin-3-ol: A Comprehensive Overview

The compound with CAS No. 2228921-51-3, known as 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted pyridine moiety. The presence of the methoxy group on the pyridine ring adds complexity to its chemical properties, making it a subject of interest for researchers exploring novel drug candidates and advanced chemical synthesis techniques.

Recent studies have highlighted the potential of 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol in various therapeutic areas. For instance, research published in 2023 demonstrated its promising anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways without significant adverse effects makes it a compelling candidate for further preclinical testing.

In addition to its pharmacological significance, the synthesis of 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol has been optimized through innovative methodologies. A 2023 study introduced a green chemistry approach utilizing microwave-assisted synthesis, which not only enhances reaction efficiency but also reduces environmental impact. This advancement underscores the importance of sustainable practices in modern chemical synthesis and opens new avenues for large-scale production of this compound.

The structural uniqueness of 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol lies in its combination of a pyrrolidine ring and a substituted pyridine group. The pyrrolidine ring contributes to the molecule's flexibility and bioavailability, while the methoxy-substituted pyridine moiety introduces electronic and steric effects that influence its interactions with biological targets. These properties make it an ideal scaffold for further functionalization and drug design.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol. Using advanced molecular docking techniques, researchers have identified potential binding sites on various enzyme targets, suggesting its role as a lead compound in drug discovery efforts. These findings highlight the importance of interdisciplinary approaches in unraveling the full potential of this compound.

Despite its promising prospects, there remain challenges in fully harnessing the potential of 3-(4-methoxypyridin-2-yl)methylpyrrolidin-3-ol. One such challenge is understanding its pharmacokinetic profile under different physiological conditions. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects to ensure safe and effective therapeutic outcomes.

In conclusion, 3-(4-methoxypyridin-2-yLmethylpyrrolidin–3–ol (CAS No. 2228921–51–3) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a key player in future drug development efforts. As research continues to unfold, this compound is poised to make significant contributions to the fields of medicine and chemistry alike.